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Introduction

Nitrogen, with the atomic number 7, is a nonmetallic element that is a cornerstone of life and a
critical component in a vast array of chemical and industrial processes.[1][2] In its atomic form,
nitrogen (N) exhibits unique properties stemming from its electronic structure, which dictates its
reactivity and interactions. While most abundant in its diatomic form (N2) in the Earth's
atmosphere, atomic nitrogen is a highly reactive species that plays a significant role in various
scientific domains, from materials science to medicinal chemistry.[3][4] This guide provides a
comprehensive overview of the core fundamental properties of atomic nitrogen, details the
experimental methodologies used to characterize it, and explores its emerging role in drug
discovery and development.

Core Atomic Properties

The fundamental characteristics of an element are dictated by its atomic structure. For
nitrogen, its position in the second period and group 15 of the periodic table gives rise to its
distinct properties.[5]

Electron Configuration

A neutral nitrogen atom contains seven electrons. In its ground state, these electrons are
arranged in the configuration 1s22s22p3.[6][7][8][9] This configuration means it has five valence
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electrons, with three unpaired electrons in the 2p orbital.[6][10] The half-filled 2p subshell is
responsible for the relative stability of atomic nitrogen and many of its characteristic chemical
behaviors.[11][12]

Quantitative Atomic Data

The intrinsic properties of atomic nitrogen are summarized in the tables below, providing a
quantitative basis for understanding its behavior.

Table 1: Electronic and Physical Properties of Atomic Nitrogen

Property Value

Atomic Number 7[5][6]

Electron Configuration [He] 2s22p3[13][14][15]
Atomic Weight [14.00643, 14.00728][10][16]
Covalent Radius 71+ 1 pm[10]

Van der Waals Radius 155 pm[10]

Electron Affinity ~7 kJ/mol[13][17][18][19]
Term Symbol 4S3/2[13][14]

Table 2: Successive lonization Energies of Nitrogen

The energy required to remove successive electrons from a gaseous nitrogen atom provides
deep insight into its electronic stability. The significant jump in energy after the 5th ionization
corresponds to the removal of core electrons.
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lonization Stage Energy (kJ/mol) Energy (eV)
1st 1402.3[10][11] 14.534[5][16][18]
2nd 2856.1[20] 29.601[5]

3rd 4578.1[10][20] 47.448[5]

4th 7475.1[20]

5th 9445.0[20]

6th 53266.4[20]

7th 64360.1[20]

Table 3: Electronegativity of Nitrogen on Various Scales

Electronegativity measures an atom's tendency to attract shared electrons in a chemical bond.
Nitrogen is the fifth most electronegative element.[10]

Scale Value (Pauling Units)

Pauling 3.04[5][10][21][22]

Sanderson 3.19[21]

Allred Rochow 3.07[5][21]

Mulliken-Jaffe 2.90[21]

Allen 3.066[21]
Isotopes

Nitrogen occurs naturally as two stable isotopes: *N and *°N. In addition, several short-lived
radioisotopes are known.[23][24]

Table 4: Stable Isotopes of Nitrogen

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://en.wikipedia.org/wiki/Nitrogen
https://askfilo.com/user-question-answers-smart-solutions/question-what-is-the-ionization-energy-of-nitrogen-n-3336313631323531
https://environmentalchemistry.com/yogi/periodic/N.html
https://pubchem.ncbi.nlm.nih.gov/element/Nitrogen
https://www.nuclear-power.com/nitrogen-affinity-electronegativity-ionization/
https://homework.study.com/explanation/what-is-the-seventh-ionization-energy-of-nitrogen.html
https://environmentalchemistry.com/yogi/periodic/N.html
https://en.wikipedia.org/wiki/Nitrogen
https://homework.study.com/explanation/what-is-the-seventh-ionization-energy-of-nitrogen.html
https://environmentalchemistry.com/yogi/periodic/N.html
https://homework.study.com/explanation/what-is-the-seventh-ionization-energy-of-nitrogen.html
https://homework.study.com/explanation/what-is-the-seventh-ionization-energy-of-nitrogen.html
https://homework.study.com/explanation/what-is-the-seventh-ionization-energy-of-nitrogen.html
https://homework.study.com/explanation/what-is-the-seventh-ionization-energy-of-nitrogen.html
https://en.wikipedia.org/wiki/Nitrogen
https://environmentalchemistry.com/yogi/periodic/N.html
https://en.wikipedia.org/wiki/Nitrogen
https://winter.group.shef.ac.uk/webelements/nitrogen/electronegativity.html
https://homework.study.com/explanation/what-is-the-electronegativity-of-nitrogen.html
https://winter.group.shef.ac.uk/webelements/nitrogen/electronegativity.html
https://environmentalchemistry.com/yogi/periodic/N.html
https://winter.group.shef.ac.uk/webelements/nitrogen/electronegativity.html
https://winter.group.shef.ac.uk/webelements/nitrogen/electronegativity.html
https://winter.group.shef.ac.uk/webelements/nitrogen/electronegativity.html
https://www.dl1.en-us.nina.az/Nitrogen-16.html
https://en.wikipedia.org/wiki/Isotopes_of_nitrogen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Isotope Natural Abundance Atomic Mass (u) Nuclear Spin (1)
14N 99.62%][23][24] 14.003074 1[25]
1N 0.38%[23][24] 15.000109 1/2[25]

The stable isotope *°N is widely used as a tracer in biological and environmental systems to
study the nitrogen cycle and metabolic pathways.[16][26] Its fractional nuclear spin is
particularly advantageous for Nuclear Magnetic Resonance (NMR) spectroscopy, offering
narrower line widths compared to the more abundant 4N.[24]

Experimental Protocols and Methodologies

The study of atomic nitrogen requires specialized techniques for its generation and
characterization due to its high reactivity.

Generation of Atomic Nitrogen

Obtaining a significant concentration of free nitrogen atoms, often referred to as "active
nitrogen," typically involves the dissociation of molecular nitrogen (N2).[3]

Common Laboratory Methods:

» Electrical Discharge: Passing N2 gas at low pressure through a high-tension electrical
discharge (microwave or radio-frequency) is a standard technique.[3][27] The strong electric
field provides the energy to break the robust N=N triple bond.

o Heated Filament: A simpler and less expensive method involves flowing nitrogen gas over a
heated tungsten filament from a high-wattage lamp.[27] At sufficient temperature and
voltage, the filament surface catalyzes the dissociation of N2 molecules into nitrogen atoms.

o Thermal Decomposition of Azides: Heating metal azides, such as sodium azide (NaNs), can
produce pure nitrogen gas and can be a source of atomic nitrogen under specific conditions.
[28] This method is also used in applications like automotive airbags.[28]

For many laboratory applications requiring a controlled source of high-purity N2 gas as a
precursor, on-site nitrogen generators are employed. These systems typically use Pressure
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Swing Adsorption (PSA) or membrane technologies to separate nitrogen from compressed air.
[29][30]

Experimental Workflow: Generation of Atomic Nitrogen
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Caption: Workflow for generating atomic nitrogen in a laboratory setting.

Measurement of Atomic Nitrogen Density

Quantifying the concentration of generated atomic nitrogen is crucial for experimental
reproducibility.

e Gas-Phase Titration: This is a widely used method for determining the absolute density of N
atoms.[31] It involves the rapid reaction of atomic nitrogen with nitric oxide (NO): N + NO -
N2 + O The reaction produces a characteristic afterglow, and by carefully measuring the
amount of NO required to quench the glow, the initial concentration of N atoms can be
calculated.[27]
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e Spectroscopic Methods: The concentration of nitrogen atoms can be determined by
measuring the absolute intensity of the first-positive emission spectrum of molecular nitrogen
(N2).[31] This emission results from the recombination of N atoms, and its intensity is
proportional to the square of the atomic nitrogen concentration.[31]

Experimental Workflow: Titration of Atomic Nitrogen
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Caption: Workflow for measuring N atom density via nitric oxide titration.

Role in Drug Discovery and Development

Nitrogen-containing heterocycles are fundamental structural motifs in medicinal chemistry.[32]
Approximately 85% of all FDA-approved drugs contain at least one nitrogen atom, and 75-80%
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of the top 200 brand-name drugs feature nitrogen heterocycles.[32][33][34] The ability of
nitrogen to form hydrogen bonds and participate in various intermolecular interactions allows
these molecules to bind with high affinity to biological targets like enzymes and receptors.[32]

A groundbreaking recent development for drug discovery professionals is the concept of

skeletal editing. This process involves the precise insertion of a single atom into the core
structure of an existing molecule to create new, diverse drug candidates without requiring
synthesis from scratch.[33][35]

Researchers have developed a method to insert a single nitrogen atom into bioactive
molecules using a short-lived chemical intermediate called sulfenylnitrene.[33][34] This late-
stage functionalization allows for the rapid diversification of existing drug scaffolds, potentially
altering their pharmacological properties to create new intellectual property and explore
uncharted areas of chemical space.[33][34] This strategy can reduce the number of steps, and
therefore the cost, involved in creating novel drugs.[33][34]

Caption: Skeletal editing workflow using atomic nitrogen for drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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